Cas no 52956-35-1 (Phosphorous acid, diethyl propyl ester)

Phosphorous acid, diethyl propyl ester structure
52956-35-1 structure
Product Name:Phosphorous acid, diethyl propyl ester
CAS No:52956-35-1
MF:C7H17O3P
MW:180.181843519211
CID:358386
PubChem ID:13513507
Update Time:2025-04-19

Phosphorous acid, diethyl propyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphorous acid, diethyl propyl ester
    • diethyl propyl phosphite
    • DTXSID40542671
    • 52956-35-1
    • SCHEMBL2692088
    • diethyl propylphosphite
    • Inchi: 1S/C7H17O3P/c1-4-7-10-11(8-5-2)9-6-3/h4-7H2,1-3H3
    • InChI Key: SZUAQEMIUDDINH-UHFFFAOYSA-N
    • SMILES: P(OCC)(OCC)OCCC

Computed Properties

  • Exact Mass: 180.09161
  • Monoisotopic Mass: 180.09153140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 7
  • Complexity: 74.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • PSA: 27.69
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